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Compound of Interest

Compound Name: Edelinontrine

Cat. No.: B609926 Get Quote

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to assess the in vitro efficacy of Edelinontrine, a potent and

selective inhibitor of phosphodiesterase 9A (PDE9A).

Introduction
Edelinontrine (PF-04447943) is a small molecule inhibitor of PDE9A, an enzyme that

specifically hydrolyzes cyclic guanosine monophosphate (cGMP).[1][2] By inhibiting PDE9A,

Edelinontrine increases intracellular levels of cGMP, a key second messenger involved in

various physiological processes, including cardiovascular function and neuronal signaling.

These protocols outline biochemical and cell-based assays to characterize the potency,

selectivity, and cellular effects of Edelinontrine.

Mechanism of Action
Edelinontrine selectively binds to the catalytic site of the PDE9A enzyme, preventing the

breakdown of cGMP to 5'-GMP. The resulting accumulation of cGMP leads to the activation of

downstream effectors, most notably Protein Kinase G (PKG), which in turn phosphorylates

various substrate proteins, mediating a range of cellular responses.
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Assay Preparation Reaction Detection

Prepare Assay Buffer and Reagents Dilute Edelinontrine and Controls Add Edelinontrine/Controls to Plate

Prepare PDE9A Enzyme Solution

Add PDE9A Enzyme Incubate at Room Temperature Add Fluorescent cGMP Substrate Incubate for 60 min at 37°C Add Binding Agent Incubate for 30 min Read Fluorescence Polarization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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